Cas no 1427379-67-6 (4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole
• CAS No: 1427379-67-6
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 5055089
• PubChem ID: 71683236
• Update Time: 2025-11-02

4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1,3-oxazole
• 4-(chloromethyl)-5-cyclopropyloxazole
• NE50030
• EN300-124981
• 1427379-67-6
• CHC37967
• AKOS017704258
• AT18622
• 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole

• Inchi： 1S/C7H8ClNO/c8-3-6-7(5-1-2-5)10-4-9-6/h4-5H,1-3H2
• InChI Key： JBTLCPQMWCOCBK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)OC=N1

Computed Properties

• Exact Mass: 157.029
• Monoisotopic Mass: 157.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26

Additional information on 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole

4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole (CAS No. 1427379-67-6): A Versatile Heterocyclic Building Block

The 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole (CAS No. 1427379-67-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This cyclopropyl-substituted oxazole derivative features a reactive chloromethyl group at the 4-position, making it an excellent building block for various synthetic applications. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule has emerged as a key intermediate in the development of biologically active molecules.

In recent years, the 5-cyclopropyl-1,3-oxazole scaffold has attracted considerable interest due to its unique structural features and pharmacological potential. The combination of the oxazole ring with a cyclopropyl moiety creates a rigid, three-dimensional structure that can significantly influence the biological activity of derived compounds. Researchers have particularly focused on chloromethyl-substituted heterocycles like this one, as they serve as versatile intermediates for further functionalization through nucleophilic substitution reactions.

The synthesis of 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole typically involves cyclization reactions starting from appropriate precursors containing both the cyclopropyl group and the oxazole ring. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. The compound's stability under various conditions makes it particularly useful for multi-step synthetic sequences in medicinal chemistry.

One of the most important applications of CAS 1427379-67-6 is in the pharmaceutical industry, where it serves as a key building block for drug candidates. The oxazole-chloromethyl derivative can be readily converted into various pharmacophores through substitution reactions with nucleophiles such as amines, thiols, and alcohols. This flexibility has led to its incorporation in libraries of compounds screened for antimicrobial, antiviral, and anticancer activities.

In material science, the 4-(Chloromethyl)-5-cyclopropyl-oxazole structure has shown promise as a monomer for specialty polymers. The reactive chloromethyl group allows for polymerization or cross-linking, while the cyclopropyl ring contributes to the thermal stability of resulting materials. Researchers are exploring its potential in creating novel polymers with unique electronic or optical properties for advanced applications.

The growing interest in small molecule heterocycles like 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole reflects broader trends in chemical research. As pharmaceutical companies seek to expand their portfolios of drug candidates, there is increasing demand for structurally diverse building blocks that can impart improved pharmacokinetic properties. The combination of the oxazole core with the cyclopropyl group in this compound offers an attractive balance of stability and reactivity that makes it particularly valuable for medicinal chemistry applications.

Quality control and analytical characterization of CAS 1427379-67-6 are crucial aspects of its production and use. Modern analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the purity and identity of this compound. The development of robust analytical methods has become increasingly important as regulatory requirements for pharmaceutical intermediates become more stringent worldwide.

From a commercial perspective, the market for specialized heterocyclic building blocks like 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole continues to expand. Chemical suppliers are responding to this demand by offering the compound in various quantities and purity grades suitable for different applications. The growing importance of structure-activity relationship studies in drug discovery has further driven the need for such well-characterized intermediates.

Recent advances in synthetic methodology have opened new possibilities for modifying the 5-cyclopropyl-1,3-oxazole scaffold. Researchers are exploring catalytic approaches to introduce diverse substituents at various positions of the ring system, expanding the structural diversity accessible from this core structure. These developments are particularly relevant in the context of fragment-based drug discovery, where small, rigid heterocycles are highly valued.

The future outlook for 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole appears promising, with potential applications extending beyond its current uses. As our understanding of structure-property relationships deepens, this compound may find new roles in areas such as chemical biology, where it could serve as a versatile scaffold for probing biological systems. The ongoing exploration of chloromethyl heterocycles in various fields ensures that this compound will remain an important tool for chemical innovation.

Environmental and safety considerations for handling CAS 1427379-67-6 follow standard laboratory protocols for reactive organic compounds. While not classified as highly hazardous, proper storage conditions and handling procedures are recommended to maintain the compound's stability and ensure safe usage. These precautions are particularly important given the reactive nature of the chloromethyl functionality in this molecule.

In conclusion, 4-(Chloromethyl)-5-cyclopropyl-1,3-oxazole (CAS No. 1427379-67-6) represents a valuable addition to the toolkit of synthetic chemists working in pharmaceutical and materials research. Its unique combination of structural features, including the oxazole ring, cyclopropyl group, and reactive chloromethyl substituent, makes it a versatile intermediate with wide-ranging applications. As research into heterocyclic compounds continues to advance, this compound is likely to play an increasingly important role in the development of novel bioactive molecules and functional materials.